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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-2-

chlorobenzene

CAS No.: 1044256-89-4

Cat. No.: B1289238

Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Analysis of 1-Bromo-3-(bromomethyl)-2-chlorobenzene and Related

Isomers

This technical document provides a detailed overview of the molecular weight and

physicochemical properties of brominated chlorobenzene derivatives. It is intended to serve as

a valuable resource for researchers and professionals engaged in drug development and

chemical synthesis.

Introduction

The compound 1-Bromo-3-(bromomethyl)-2-chlorobenzene was the subject of a

comprehensive search across multiple chemical databases. However, no definitive entry or

corresponding physicochemical data could be located for this specific isomeric structure.

In the interest of providing valuable and actionable information, this guide will focus on the

closely related and structurally characterized isomer, 2-Bromo-1-(bromomethyl)-3-
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chlorobenzene. It is crucial to note that while these compounds share the same elemental

composition, their distinct structural arrangements will result in different physicochemical

properties and biological activities.

Physicochemical Data of 2-Bromo-1-
(bromomethyl)-3-chlorobenzene
The following table summarizes the key quantitative data for 2-Bromo-1-(bromomethyl)-3-

chlorobenzene, a structural isomer of the requested compound.

Property Value Source

Molecular Weight 284.37 g/mol PubChem[1]

Molecular Formula C₇H₅Br₂Cl PubChem[1]

CAS Number 220453-60-1 PubChem[1]

IUPAC Name
2-bromo-1-(bromomethyl)-3-

chlorobenzene
PubChem[1]

Synonyms
2-Bromo-3-chlorobenzyl

bromide
PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of halogenated organic

compounds are extensive and varied. A general workflow for the characterization of a novel or

uncharacterized compound like 1-Bromo-3-(bromomethyl)-2-chlorobenzene would typically

involve the following stages.
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Synthesis & Purification

Structural Elucidation & Purity Analysis

Physicochemical Characterization

Chemical Synthesis

Purification (e.g., Chromatography, Recrystallization)

NMR Spectroscopy (¹H, ¹³C)

Mass Spectrometry

IR Spectroscopy

Purity Assessment (e.g., HPLC, GC)

Melting Point Determination

Solubility Studies

LogP Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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